Tert-butyl 3-amino-2-methylpiperidine-1-carboxylate
Overview
Description
Tert-butyl 3-amino-2-methylpiperidine-1-carboxylate is a chemical compound with the CAS Number: 1392473-07-2 . It has a molecular weight of 214.31 and is typically in liquid form .
Molecular Structure Analysis
The molecular formula of Tert-butyl 3-amino-2-methylpiperidine-1-carboxylate is C11H22N2O2 . The exact structure would require more specific information or computational chemistry tools to determine.Physical And Chemical Properties Analysis
Tert-butyl 3-amino-2-methylpiperidine-1-carboxylate is a liquid at room temperature . The storage temperature is normal .Scientific Research Applications
Material Science
The tert-butyl group’s steric bulkiness is beneficial in designing polymers with unique properties. For instance, incorporating this group into polymeric chains can increase the free volume, thereby reducing material density and potentially improving gas permeability. This property is particularly useful in creating advanced membrane materials for gas separation technologies .
Biochemistry
The tert-butyl moiety is significant in biochemistry, where it can influence the biodegradation pathways of compounds. By modifying the tert-butyl group, researchers can study the metabolic fate of various substances, which is crucial for understanding their environmental impact and for designing biodegradable materials .
Catalysis
This compound can act as a ligand in catalytic systems due to its ability to coordinate with metal centers. The tert-butyl group can modulate the electronic properties of the catalyst, affecting its reactivity and selectivity. This is particularly relevant in the development of catalysts for asymmetric synthesis .
Microelectronics
The unique structural features of tert-butyl 3-amino-2-methylpiperidine-1-carboxylate can be exploited in the microelectronics industry. For example, its incorporation into low-dielectric polyimide films can result in materials with lower dielectric constants, which are essential for the fabrication of high-performance electronic devices .
Analytical Chemistry
In analytical chemistry, this compound can be used as a reference standard for chromatographic analysis. Its well-defined structure and properties make it suitable for calibrating instruments and validating analytical methods, ensuring accurate and reliable results in pharmaceutical testing .
Environmental Science
The tert-butyl group’s reactivity pattern can be harnessed to study environmental processes, such as the degradation of pollutants. Understanding how tert-butyl derivatives interact with environmental factors can lead to the development of more effective strategies for pollution control and remediation .
Safety and Hazards
This compound is associated with several hazard statements including H315, H318, and H335 . These correspond to causing skin irritation, serious eye damage, and respiratory irritation respectively . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray and wearing protective gloves/protective clothing/eye protection/face protection .
properties
IUPAC Name |
tert-butyl 3-amino-2-methylpiperidine-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H22N2O2/c1-8-9(12)6-5-7-13(8)10(14)15-11(2,3)4/h8-9H,5-7,12H2,1-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZGIHBYXILBKXGA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C(CCCN1C(=O)OC(C)(C)C)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H22N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl 3-amino-2-methylpiperidine-1-carboxylate | |
CAS RN |
1392473-07-2 |
Source
|
| Record name | tert-butyl 3-amino-2-methylpiperidine-1-carboxylate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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